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For researchers in cellular biology and drug development, the precise detection of target
proteins is paramount. Occludin, a key transmembrane protein, is integral to the formation and
regulation of tight junctions, which control paracellular permeability. The specificity of the
antibodies used to detect occludin is therefore critical for the integrity of experimental data. This
guide provides a comprehensive comparison of commercially available, knockout (KO)-
validated occludin antibodies, offering supporting data, detailed experimental protocols, and
visual workflows to aid researchers in making informed decisions for their studies.

Comparison of Knockout-Validated Occludin
Antibodies

The following tables summarize the performance of three widely used occludin antibodies that
have undergone knockout validation, a gold standard for confirming antibody specificity. The
data presented is based on information provided by the manufacturers and available
experimental results.
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Experimental Validation Data
Western Blot Analysis

Western blotting is a primary method for validating antibody specificity using knockout models.
The presence of a band at the expected molecular weight in the wild-type (WT) cell lysate and
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its absence in the knockout (KO) lysate confirms that the antibody specifically recognizes the
target protein.

Abcam anti-Occludin antibody [EPR20992] (ab216327)

Abcam provides compelling evidence of specificity for their anti-Occludin antibody (ab216327)
using a Western blot analysis of wild-type and OCLN knockout HAP1 cell lysates. A distinct
band is observed at approximately 59 kDa in the wild-type lane, which is absent in the OCLN
knockout lane, confirming the antibody's specificity for occludin.

Invitrogen Occludin Monoclonal Antibody (OC-3F10) (33-1500)

Thermo Fisher Scientific has demonstrated the specificity of their Occludin Monoclonal
Antibody (OC-3F10) through CRISPR-Cas9 mediated knockout.[1] A loss of signal is observed
for the target protein in the Occludin KO cell line compared to the control cell line.[1]

Novus Biologicals Occludin Antibody (NBP1-87402)

Novus Biologicals states that their NBP1-87402 antibody has been validated using knockdown
models.[2] However, specific knockdown validation data was not readily available in the
searched resources.

Experimental Protocols

Detailed methodologies are crucial for replicating and verifying experimental findings. Below
are representative protocols for Western blotting and immunofluorescence using knockout-
validated occludin antibodies.

Protocol 1: Western Blotting for Occludin Antibody
Validation in Knockout Cell Lysates

This protocol is adapted from methodologies provided by Abcam and Invitrogen for their
knockout-validated occludin antibodies.[3]

e Cell Lysis:
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o Culture wild-type and occludin knockout cells (e.g., HAP1 or Caco-2) to 80-90%
confluency.

o Wash cells twice with ice-cold PBS.

o Lyse cells in RIPA buffer (or a similar lysis buffer) supplemented with protease and
phosphatase inhibitors.

o Incubate on ice for 30 minutes, with vortexing every 10 minutes.
o Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.

o Collect the supernatant and determine the protein concentration using a BCA assay.

e SDS-PAGE and Protein Transfer:
o Denature 20-40 ug of protein lysate by boiling in Laemmli sample buffer for 5 minutes.
o Load samples onto a 4-12% Bis-Tris polyacrylamide gel and perform electrophoresis.
o Transfer the separated proteins to a nitrocellulose or PVDF membrane.

e Immunoblotting:

o Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1%
Tween-20 (TBST) for 1 hour at room temperature.

o Incubate the membrane with the primary occludin antibody (e.g., Abcam ab216327 at
1:1000 dilution or Invitrogen 33-1500 at 1-3 ug/mL) overnight at 4°C with gentle agitation.

o Wash the membrane three times for 10 minutes each with TBST.

o Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., goat
anti-rabbit HRP or goat anti-mouse HRP) at the recommended dilution for 1 hour at room
temperature.

o Wash the membrane three times for 10 minutes each with TBST.

e Detection:
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o Develop the blot using an enhanced chemiluminescence (ECL) substrate.
o Capture the signal using a chemiluminescence imaging system.

o Aloading control, such as GAPDH or beta-actin, should be used to ensure equal protein

loading between wild-type and knockout lanes.

Protocol 2: Immunofluorescence for Occludin Antibody
Validation in Knockout Cells

This protocol is based on the immunofluorescence methodology provided by Invitrogen for their
occludin monoclonal antibody (33-1500).[1][4]

e Cell Culture and Fixation:

o Grow wild-type and occludin knockout cells (e.g., Caco-2 or MDCK) on glass coverslips to
70-90% confluency.

o Wash the cells twice with PBS.
o Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

e Permeabilization and Blocking:

o

Wash the cells three times with PBS.

Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

o

Wash the cells three times with PBS.

o

Block non-specific antibody binding by incubating with 5% BSA in PBS for 1 hour at room

[¢]

temperature.
e Immunostaining:

o Incubate the cells with the primary occludin antibody (e.g., Invitrogen 33-1500 at 1-2.5
pg/mL) diluted in 1% BSA in PBS for 3 hours at room temperature or overnight at 4°C.
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o Wash the cells three times with PBS.

o Incubate with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 488-
conjugated goat anti-mouse) at the recommended dilution for 1 hour at room temperature
in the dark.

o Wash the cells three times with PBS in the dark.
e Mounting and Imaging:
o Counterstain the nuclei with DAPI for 5 minutes.
o Wash the cells with PBS.
o Mount the coverslips onto glass slides using an anti-fade mounting medium.

o Image the cells using a fluorescence or confocal microscope. Specific staining should be
observed at cell-cell junctions in wild-type cells and should be absent in knockout cells.

Visualizing Experimental Workflows and Signaling

Pathways
Experimental Workflow for Antibody Validation

The following diagram illustrates the general workflow for validating antibody specificity using a
CRISPR/Cas9-generated knockout cell line.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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